Cas no 6003-12-9 (1,2-Dimethoxyanthracene-9,10-dione)

• Product Name: 1,2-Dimethoxyanthracene-9,10-dione
• CAS No: 6003-12-9
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD01463403
• CID: 1073337
• PubChem ID: 4217712
• Update Time: 2025-09-28

1,2-Dimethoxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethoxyanthracene-9,10-dione
• 1,2-dimethoxy-9,10-anthraquinone
• 1,2-dimethoxyanthra-5,10-quinone
• 1,2-dimethoxyanthra-9,10-quinone
• 1,2-Dimethoxyanthraquinone
• 1,2-Dimethoxy-anthraquinone
• AC1N6MCZ
• AE-562
• alizarin 1,2-dimethyl ether
• Alizarin dimethyl ether
• CHEMBL52884
• SureCN496978
• AE-562/12222209
• A900946
• W-204298
• 1,2-DIMETHOXY-9,10-DIHYDROANTHRACENE-9,10-DIONE
• SMR000162745
• 1,2-dimethoxy-anthracene-9,10-dione
• AKOS000277055
• Dimethoxyanthrachinon
• AS-61916
• SCHEMBL496978
• MLS000539179
• DTXSID90400939
• FT-0685087
• 1,2-1,2-Dimethoxyanthracene-9,10-dioneDimethoxyanthracene-9,10-dione
• CS-0322830
• 6003-12-9
• s11186
• AMKRBKSZCGCEJK-UHFFFAOYSA-N
• 12-Dimethoxy-anthraquinone
• DTXCID30351794

• MDL： MFCD01463403
• Inchi： 1S/C16H12O4/c1-19-12-8-7-11-13(16(12)20-2)15(18)10-6-4-3-5-9(10)14(11)17/h3-8H,1-2H3
• InChI Key： AMKRBKSZCGCEJK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C(C3C=CC=CC=3C(C=21)=O)=O)OC

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1,2-Dimethoxyanthracene-9,10-dione

1,2-Dimethoxyanthracene-9,10-dione

The compound 1,2-Dimethoxyanthracene-9,10-dione, also known by its CAS number 6003-12-9, is a synthetic organic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of anthraquinones, which are characterized by their anthracene skeleton with two ketone groups at the 9 and 10 positions. The presence of methoxy groups at the 1 and 2 positions further distinguishes this compound, making it a unique member of its class.

Recent studies have highlighted the potential biological activity of 1,2-Dimethoxyanthracene-9,10-dione in various biomedical applications. Its structure allows for modulation of cellular pathways, particularly those involved in cancer cell proliferation and inflammation. These findings have positioned this compound as a promising candidate for drug development in the treatment of chronic diseases, including certain types of cancer and inflammatory disorders.

Research into the pharmacokinetics of 1,2-Dimethoxyanthracene-9,10-dione has revealed its high solubility in organic solvents, which facilitates its absorption and bioavailability. This property is particularly advantageous for drug delivery systems, where efficient transport across biological membranes is essential. Furthermore, the compound's metabolic stability has been noted, suggesting a potential for reduced toxicity and improved therapeutic index.

One of the most exciting developments in the study of 1,2-Dimethoxyanthracene-9,10-dione is its application as a template molecule in polymer synthesis. By incorporating this compound into polymer frameworks, researchers have been able to create materials with enhanced mechanical properties and thermal stability. These polymers hold promise for use in biomedical devices, such as artificial tissues and drug delivery systems, where durability and functionality are critical.

Another area of active research is the exploration of antimicrobial properties of 1,2-Dimethoxyanthracene-9,10-dione. Studies have demonstrated its effectiveness against a range of bacterial and fungal pathogens, suggesting its potential as a novel antimicrobial agent. This discovery aligns with the growing need for alternative treatments in the face of rising antibiotic resistance.

The synthesis of 1,2-Dimethoxyanthracene-9,10-dione has also been optimized through innovative organic chemistry techniques. These advancements have not only improved the efficiency of its production but also paved the way for further modifications to enhance its therapeutic profile. For instance, researchers are exploring the addition of targeting groups to improve the compound's specificity towards cancer cells, thereby reducing off-target effects.

In conclusion, 1,2-Dimethoxyanthracene-9,10-dione stands at the forefront of biomedical innovation, offering vast potential for the development of next-generation therapies. Its unique structure, combined with its versatile properties, makes it a valuable asset in the pursuit of solutions to some of the most pressing healthcare challenges.